Cas no 885276-39-1 (4,4,4-Trifluorobutyl 4,4,4-Trifluorobutyrate)

4,4,4-Trifluorobutyl 4,4,4-Trifluorobutyrate structure
885276-39-1 structure
Product Name:4,4,4-Trifluorobutyl 4,4,4-Trifluorobutyrate
CAS No:885276-39-1
MF:C8H10F6O2
MW:252.154223918915
MDL:MFCD07784245
CID:1928045
PubChem ID:45075684
Update Time:2025-04-21

4,4,4-Trifluorobutyl 4,4,4-Trifluorobutyrate Chemical and Physical Properties

Names and Identifiers

    • 4,4,4-Trifluorobutyl 4,4,4-trifluorobutanoate
    • CTK5G0505
    • MolPort-003-993-800
    • PC6412
    • SBB101075
    • AG-H-57347
    • 4,4,4-Trifluorobutyl 4,4,4-trifluorobutyrate
    • 885276-39-1
    • MFCD07784245
    • AKOS017344644
    • DTXSID50663088
    • 4,4,4-Trifluorobutyl 4,4,4-Trifluorobutyrate
    • MDL: MFCD07784245
    • Inchi: 1S/C8H10F6O2/c9-7(10,11)3-1-5-16-6(15)2-4-8(12,13)14/h1-5H2
    • InChI Key: OOKAMCOYHHGELK-UHFFFAOYSA-N
    • SMILES: FC(CCCOC(CCC(F)(F)F)=O)(F)F

Computed Properties

  • Exact Mass: 252.05849853g/mol
  • Monoisotopic Mass: 252.05849853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26.3Ų

4,4,4-Trifluorobutyl 4,4,4-Trifluorobutyrate Pricemore >>

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